3-(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid

• IUPAC Name: (E)-3-(1-cyclohexyl-2,5-dimethylpyrrol-3-yl)prop-2-enoic acid
• InChI: InChI=1S/C15H21NO2/c1-11-10-13(8-9-15(17)18)12(2)16(11)14-6-4-3-5-7-14/h8-10,14H,3-7H2,1-2H3,(H,17,18)/b9-8+
• InChI Key: BPFHXBYBEYVPMZ-CMDGGOBGSA-N
• Canonical SMILES: CC1=CC(=C(N1C2CCCCC2)C)C=CC(=O)O
• Isomeric SMILES: CC1=CC(=C(N1C2CCCCC2)C)/C=C/C(=O)O
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

3-(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid is a chemical compound with the molecular formula C15H21NO2. It has a molecular weight of 247.33. This compound is used for research purposes.

Scientific Research Applications

Hydrogen Bonding Studies

A study explored the hydrogen bonding between amide and carboxylic acid groups in a molecule similar to 3-(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid. This research could be significant for understanding molecular recognition and interaction mechanisms (Wash et al., 1997).

Cyclisation of Enamino Acids

Research by Gabbutt et al. (2002) demonstrates the decarboxylative cyclisation of enamino acids derived from carbonyl compounds and amino acids, leading to the formation of pyrroles and other fused pyrroles. This process might be relevant for the study of compounds like 3-(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid (Gabbutt et al., 2002).

Photovoltaic Applications

A 2013 study on iridium complexes with cyclohexenone derivatives, closely related to 3-(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid, suggests potential applications in dye-sensitized solar cells (DSSC). These compounds extend absorption response and are beneficial for electron injection in DSSC (Wang et al., 2013).

Liquid Crystal Formation

Kishikawa et al. (2008) synthesized a benzoic acid derivative, forming a liquid crystal phase in a 2:1 complex with dipyridyl compounds. The study of such molecular structures may be relevant for understanding the behavior of similar compounds like 3-(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid in forming liquid crystalline structures (Kishikawa et al., 2008).

Synthesis and Properties of Similar Compounds

The synthesis and characterization of 2-cyano 3-(4-dimethylaminophenyl) prop 2-enoic acid, a compound structurally related to 3-(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid, was studied by Kotteswaran et al. (2016). This research provides insights into the structural and electronic properties of similar compounds (Kotteswaran et al., 2016).

Tuberculosis Research

Wallace and Minnikin (1994) synthesized 2,4-dimethyldocosanoic acid, a major component of glycolipid antigens from Mycobacterium tuberculosis. Understanding the synthesis of similar compounds can aid tuberculosis research, considering the structural similarities with 3-(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid (Wallace & Minnikin, 1994).